![molecular formula C13H13F2N3OS B2362871 4-allyl-5-[1-(2,4-difluorophenoxy)ethyl]-4H-1,2,4-triazole-3-thiol CAS No. 861233-70-7](/img/structure/B2362871.png)
4-allyl-5-[1-(2,4-difluorophenoxy)ethyl]-4H-1,2,4-triazole-3-thiol
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Overview
Description
“4-allyl-5-[1-(2,4-difluorophenoxy)ethyl]-4H-1,2,4-triazole-3-thiol” is a chemical compound with the molecular formula C13H13F2N3OS and a molecular weight of 297.32 . It is a specialty product used for proteomics research .
Molecular Structure Analysis
The molecular structure of “this compound” is represented by the SMILES string: CC(C1=NNC(=S)N1CC=C)OC2=C(C=C(C=C2)F)F . This representation provides a way to visualize the molecule’s structure.Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” include a molecular weight of 297.32 and a molecular formula of C13H13F2N3OS .Scientific Research Applications
Synthesis and Characterization
- Synthesis of Novel Schiff Bases: 4-Allyl-5-pyridin-4-yl-4H-1,2,4-triazole-3-thiol, a related compound, has been synthesized through facile conditions and used to create Schiff base derivatives. These compounds were characterized using various spectroscopic methods (Mobinikhaledi et al., 2010).
Corrosion Inhibition
- Protection of Mild Steel: The compound has shown effectiveness in inhibiting mild steel corrosion in sulfuric acid solution, suggesting its potential as a protective agent in industrial applications (Orhan et al., 2012).
Antimicrobial Activity
- Evaluation of Anti-Microbial Activity: Some novel triazoles, including derivatives of the compound, have been evaluated for their antimicrobial properties, showing moderate to good activity (Martin, 2020).
Crystal Structure Analysis
- Structural Determination: Studies have been conducted to determine the crystal structure and electronic configurations of 1,2,4-triazole derivatives, providing insights into their chemical properties (Yıldırım et al., 2005).
Protective Effects in Biological Systems
- Oxidative Stress Prevention: Related triazole compounds have been investigated for their role in preventing ethanol-induced oxidative stress in mouse liver and brain (Aktay et al., 2005).
Chemical Reactions and Derivatives
- Alkylation and Aminomethylation: The compound has been used in reactions to produce various sulfanyl-1,2,4-triazoles, contributing to the development of new chemical entities (Kaldrikyan et al., 2016).
Antifungal and Antibacterial Properties
- Synthesis and Biological Testing: Derivatives of 4-allyl-5-aryl-1,2,4-triazoles, similar in structure, have been synthesized and shown to possess antibacterial and antifungal effects (Colanceska-Ragenovic et al., 2001).
Safety and Hazards
Properties
IUPAC Name |
3-[1-(2,4-difluorophenoxy)ethyl]-4-prop-2-enyl-1H-1,2,4-triazole-5-thione |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13F2N3OS/c1-3-6-18-12(16-17-13(18)20)8(2)19-11-5-4-9(14)7-10(11)15/h3-5,7-8H,1,6H2,2H3,(H,17,20) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AIAPXESGIAPXLF-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=NNC(=S)N1CC=C)OC2=C(C=C(C=C2)F)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13F2N3OS |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.33 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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